Cas no 1796545-19-1 (Ethyl Tenofovir)

• Product Name: Ethyl Tenofovir
• CAS No: 1796545-19-1
• MF: C₁₁H₁₈N₅O₄P
• MW: 315.26548242569
• CID: 3032599
• Update Time: 2025-05-20

Ethyl Tenofovir Chemical and Physical Properties

Names and Identifiers

• Tenofovir impurity E
• Ethyl hydrogen P-[[(1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy]methyl]phosphonate (ACI)
• [(2R)-1-(6-Aminopurin-9-yl)propan-2-yl]oxymethyl-ethoxyphosphinic acid
• RKTDGEHXFPNCDC-MRVPVSSYSA-N
• ethyl hydrogen ((((R)-1-(6-amino-9H-purin-9-yl)propan-2-yl)oxy)methyl)phosphonate
• Tenofovir ethyl
• Tenofovir alafenamide-26
• Phosphonic acid, P-[[(1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy]methyl]-, monoethyl ester
• Ethyl Tenofovir
• EthylTenofovirAmmoniumSalt
• ethyl hydrogen ((((R)-1-(6-amino-9H-purin-9-yl)propan-2-yl)oxy)methyl)phosphonate? (Tenofovir Impurity）

• Inchi： 1S/C11H18N5O4P/c1-3-20-21(17,18)7-19-8(2)4-16-6-15-9-10(12)13-5-14-11(9)16/h5-6,8H,3-4,7H2,1-2H3,(H,17,18)(H2,12,13,14)/t8-/m1/s1
• InChI Key： RKTDGEHXFPNCDC-MRVPVSSYSA-N
• SMILES： P(CO[C@H](C)CN1C2C(N=C1)=C(N)N=CN=2)(=O)(O)OCC

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 548.8±60.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• pka: 2.54±0.10(Predicted)

Ethyl Tenofovir Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on Ethyl Tenofovir

Ethyl Tenofovir: A Comprehensive Overview

Ethyl Tenofovir, also known as Tenofovir Disoproxil Fumarate (TDF), is a widely recognized antiretroviral drug used in the treatment and prevention of HIV infection. With the CAS number 1796545-19-1, this compound has become a cornerstone in HIV/AIDS therapy due to its potent antiviral activity and relatively favorable safety profile. The development of Ethyl Tenofovir marked a significant advancement in the field of virology, offering a more convenient and effective option for patients compared to earlier antiretroviral therapies.

The chemical structure of Ethyl Tenofovir is designed to enhance its bioavailability, allowing it to be taken orally once daily. This convenience has made it a preferred choice for many patients. The molecule works by inhibiting the reverse transcriptase enzyme, a critical step in the replication cycle of HIV. Recent studies have further elucidated the mechanism of action of Ethyl Tenofovir, revealing its ability to integrate into viral DNA and terminate the replication process effectively.

One of the most notable advancements in Ethyl Tenofovir research is its application in pre-exposure prophylaxis (PrEP). Clinical trials have demonstrated that when taken consistently, Ethyl Tenofovir can significantly reduce the risk of HIV infection in high-risk populations. This has led to its inclusion in global health guidelines as a key component of HIV prevention strategies. Moreover, ongoing research is exploring the potential of Ethyl Tenofovir in combination therapies to address drug resistance and improve treatment outcomes.

Ethyl Tenofovir's role in combating HIV/AIDS extends beyond its direct antiviral effects. Studies have shown that its use can lead to improved immune function and reduced inflammation, contributing to overall patient well-being. However, like all medications, Ethyl Tenofovir is not without side effects. Common adverse effects include gastrointestinal discomfort and headache, while long-term use has been associated with renal impairment and bone density loss. Researchers are actively investigating strategies to mitigate these side effects, such as dose optimization and adjunct therapies.

The pharmacokinetics of Ethyl Tenofovir have been extensively studied, with findings highlighting its rapid absorption and efficient distribution within the body. This makes it particularly suitable for once-daily dosing regimens. Recent research has also explored the potential for Ethyl Tenofovir to be used in combination with other antiretroviral drugs, enhancing efficacy while minimizing toxicity. These combinations are now standard in many treatment protocols worldwide.

From a regulatory standpoint, Ethyl Tenofovir has received widespread approval from health authorities due to its proven efficacy and safety profile. Its inclusion in the World Health Organization's (WHO) essential medicines list underscores its importance in global HIV/AIDS management. As new research continues to emerge, Ethyl Tenofovir remains at the forefront of innovative approaches to HIV treatment and prevention.

In conclusion, Ethyl Tenofovir (CAS No: 1796545-19-1) stands as a testament to scientific progress in virology and infectious disease management. Its role as an effective antiretroviral agent continues to evolve with ongoing research, offering hope for improved outcomes for millions of individuals affected by HIV/AIDS worldwide.